N-(1,2,3,10-Tetramethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide

• IUPAC Name: N-(1,2,3,10-tetramethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)acetamide
• InChI: InChI=1S/C22H25NO6/c1-12(24)23-16-8-6-13-10-19(27-3)21(28-4)22(29-5)20(13)14-7-9-18(26-2)17(25)11-15(14)16/h7,9-11,16H,6,8H2,1-5H3,(H,23,24)
• InChI Key: IAKHMKGGTNLKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
• Molecular Formula: C22H25NO6
• DSSTOX Substance ID: DTXSID20274387, DTXSID80859058
• Molecular Weight: 399.4 g/mol
• Physical Description: Solid
• Solubility: 2.76e-02 g/L
• Mechanism of Action: The exact mechanism of action of colchicine has not been fully established, however likely occurs via the downstream inhibition of inflammation caused by tubulin disruption. Studies have implied that that colchicine causes disruption of the inflammasome complex that is present in both monocytes and neutrophils, which normally leads to the activation of interleukin-1, an important mediator of inflammation. In addition to the above actions, colchicine acts to interfere with pathways including neutrophil adhesion and recruitment, superoxide production, the RhoA/Rho effector kinase (ROCK) pathway, as well as a type of nuclear factor κΒ (NF-κΒ) pathway, reducing inflammation. On a molecular level, colchicine can be described as an anti-mitotic drug, blocking the mitotic activity cells in the metaphase part of the cell cycle. Specifically, colchicine binds to tubulin, forming complexes that bind to microtubules. This stops their elongation. At low concentrations, colchicine stops microtubule growth and, at elevated concentrations, colchicine causes the depolymerization of microtubules.
• CAS RN: 54192-66-4, 64-86-8, 209810-38-8
• Melting Point: 150-160, 156 °C

Description

“N-(1,2,3,10-Tetramethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide” is an alkaloid that is a carbotricyclic compound. It comprises a 5,6,7,9-tetrahydrobenzo[a]heptalene ring having four methoxy substituents at the 1-, 2-, 3- and 10-positions, an oxo group at the 9-position, and an acetamido group at the 7-position. It has been isolated from plants belonging to the genus Colchicum.

Synthesis Analysis

The chemical name of this compound is "N-[(7S,12aP)-1,2,3,10-Tetramethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide (conformational isomer) (as per EP)". The synthesis of this compound is not explicitly mentioned in the sources.

Molecular Structure Analysis

The molecular formula of this compound is C22H25NO6. The exact mass of this compound is 431.14025869 g/mol. The compound belongs to the class of organic compounds known as tropones, which are compounds containing a tropone ring, a cycloheptatrienone ring bearing a ketone group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 431.5 g/mol. Other specific physical and chemical properties are not detailed in the sources.

Scientific Research Applications

• Summary of the Application : This compound, also known as colchicine, is a toxic natural product and secondary metabolite, originally extracted from a plant, Colchicum autumnale (commonly known as autumn crocus, meadow saffron or naked lady). It has been used as a treatment for gout since the first century AD. It can relieve a gout attack between 12 and 24 hours by reducing inflammation in the joints.
• Methods of Application or Experimental Procedures : This drug acts as an anti-inflammatory to ease pain from gout outbreaks by inhibiting neutrophil motility and action, leading to a net anti-inflammatory effect, although it is unable to lower uric acid levels in the body.
• Results or Outcomes : As an anti-inflammatory agent it is also used for long-term treatment of Behcet’s disease, and useful for the treatment of chondritis, constipation-predominant irritable bowel syndrome in women, severe or persistent aphthous stomatitis, and pericarditis.

• Scientific Field: Cytogenetics

  • Summary of the Application : Colchicine has been used in cytogenetic studies to induce mitotic abnormalities and micronuclei in Allium cepa root apical meristem cells.
  • Methods of Application or Experimental Procedures : A. cepa roots were exposed to colchicine for 4 hours and allowed to recover in water for 16 hours. Root tips were then fixed, stained, and squashed, and the mitotic abnormalities and micronuclei frequency were analyzed under a light microscope.
  • Results or Outcomes : The study revealed that colchicine treatment could induce different types of mitotic abnormalities including c-metaphase, vagrant chromosomes, sticky chromosomes, anaphase bridges and increased frequency of micronuclei, along with a reduction in mitotic index in onion root apical meristem cells.

• Scientific Field: Biochemistry

  • Summary of the Application : Colchicine has been used in biochemistry to study its interaction with tubulin, a protein involved in cell division.
  • Methods of Application or Experimental Procedures : The interaction between colchicine and tubulin can be studied using techniques such as X-ray crystallography.
  • Results or Outcomes : The study of this interaction can provide insights into the mechanism of action of colchicine and its effects on cell division.

• Scientific Field: Pharmacology

  • Summary of the Application : Colchicine is used as a standard in the development and testing of new drugs.
  • Methods of Application or Experimental Procedures : Colchicine is used as a reference compound in pharmacological research, particularly when studying the effects of drugs on gout and other inflammatory diseases.
  • Results or Outcomes : The use of colchicine in this context helps to establish the efficacy and safety of new therapeutic agents.

• Scientific Field: Structural Biology

  • Summary of the Application : Colchicine has been used in structural biology to study its interaction with tubulin, a protein involved in cell division.
  • Methods of Application or Experimental Procedures : The interaction between colchicine and tubulin can be studied using techniques such as X-ray crystallography.
  • Results or Outcomes : The study of this interaction can provide insights into the mechanism of action of colchicine and its effects on cell division.

Synthesis routes and methods

Procedure details

FIG. 6 illustrates how alternative colchine derivatives were prepared. For example, thiocholcine (compound IX) was prepared by reacting colchicine with sodium methyl sulfide (Velluz). Another colchicine derivative, 10-demethoxy-10-ethoxycolchicine (compound X) can be prepared by reacting colchicine with sodium ethoxide to generate 10-demethoxy-10-ethoxycolchicine. Colchicinamide (compound XI) can be formed by reaction of colchicine with ammonia in methanol (Lettre). Colchicinamide can be further reacted with ethyliodide to generate 10-demethoxy-10-ethylaminocolchicine (compound XII) (Bishop). Alternatively, 10-demethoxy-10-ethylaminocolchicine (compound XII) can be prepared directly from colchicine by reaction with ethylamine (Lettre).

Citations

The adverse outcome pathway (AOP) for chemical binding to tubulin in oocytes leading to aneuploid offspring

F Marchetti, A Massarotti, CL Yauk… - Environmental and …, 2016 - Wiley Online Library

The Organisation for Economic Co‐operation and Development (OECD) has launched the Adverse Outcome Pathway (AOP) Programme to advance knowledge of pathways of toxicity …

Number of citations: 29 onlinelibrary.wiley.com